4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4-methoxy-5,7,8,9-tetrahydrobenzo[7]annulen-6-one
• InChI: InChI=1S/C12H14O2/c1-14-12-7-3-5-9-4-2-6-10(13)8-11(9)12/h3,5,7H,2,4,6,8H2,1H3
• InChI Key: ZQNHGSJOVLWBQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CC(=O)CCC2

Description

4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 1-aminomethyl-1-hydroxy-8-methoxy-1,2,3,4-tetrahydronaphthalene (2.54 g) in 10% acetic acid was added dropwise a solution of sodium nitrite (1.27 g) in water (6.4 ml) under ice-cooling. The mixture was stirred at the same temperature for 2 hours and then partitioned between ethyl acetate and water. The organic layer was separated, washed with an aqueous sodium bicarbonate solution and brine, dried over magnesium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel eluting with a mixture of hexane and ethyl acetate (10:1) to afford 4-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-one (1.08 g).